molecular formula C9H5BrN2 B8736263 4-(Bromomethyl)benzene-1,2-dicarbonitrile CAS No. 151357-48-1

4-(Bromomethyl)benzene-1,2-dicarbonitrile

Cat. No.: B8736263
CAS No.: 151357-48-1
M. Wt: 221.05 g/mol
InChI Key: PGVWTUZLUZOGDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Bromomethyl)benzene-1,2-dicarbonitrile is a useful research compound. Its molecular formula is C9H5BrN2 and its molecular weight is 221.05 g/mol. The purity is usually 95%.
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Properties

CAS No.

151357-48-1

Molecular Formula

C9H5BrN2

Molecular Weight

221.05 g/mol

IUPAC Name

4-(bromomethyl)benzene-1,2-dicarbonitrile

InChI

InChI=1S/C9H5BrN2/c10-4-7-1-2-8(5-11)9(3-7)6-12/h1-3H,4H2

InChI Key

PGVWTUZLUZOGDL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1CBr)C#N)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Hydroxymethyl-phthalonitrile from step 2 (1.3 g, 8.2 mmol) was dissolved in THF (41 ml) and treated with Ph3P (3.2 g, 12.3 mmol) followed by CBr4 (4 g, 12.3 mmol). The reaction mixture was stirred at room temp. for 21 hours. The solvent was removed in vacuo and the residue purified by flash chromatography (15% EtOAc/Hexane) to yield the desired product.
Quantity
1.3 g
Type
reactant
Reaction Step One
Name
Quantity
41 mL
Type
solvent
Reaction Step One
Name
Quantity
3.2 g
Type
reactant
Reaction Step Two
Name
Quantity
4 g
Type
reactant
Reaction Step Three

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